Cas no 1936403-38-1 (3-Cyclopropylazetidine-3-carboxylic acid)

• Product Name: 3-Cyclopropylazetidine-3-carboxylic acid
• CAS No: 1936403-38-1
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6157024
• PubChem ID: 130888613
• Update Time: 2025-10-29

3-Cyclopropylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropylazetidine-3-carboxylic acid
• 1936403-38-1
• EN300-3167933
• 3-Cyclopropylazetidine-3-carboxylic acid

• Inchi： 1S/C7H11NO2/c9-6(10)7(3-8-4-7)5-1-2-5/h5,8H,1-4H2,(H,9,10)
• InChI Key： GMAHRKZDGOONQR-UHFFFAOYSA-N
• SMILES： OC(C1(CNC1)C1CC1)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-Cyclopropylazetidine-3-carboxylic acid

Introduction to 3-Cyclopropylazetidine-3-carboxylic acid (CAS No. 1936403-38-1)

3-Cyclopropylazetidine-3-carboxylic acid, identified by the chemical identifier CAS No. 1936403-38-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic carboxylic acid derivative has garnered attention due to its unique structural features and potential applications in drug development. The presence of a cyclopropyl group and an azetidine ring system imparts distinct chemical properties that make it a valuable scaffold for designing novel therapeutic agents.

The compound's molecular structure, characterized by a five-membered azetidine ring substituted with a cyclopropyl group at the 3-position and a carboxylic acid functional group, contributes to its reactivity and biological activity. Such structural motifs are often explored in medicinal chemistry due to their ability to interact with biological targets in specific ways. The cyclopropyl moiety, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, 3-Cyclopropylazetidine-3-carboxylic acid has been the subject of several studies aimed at elucidating its pharmacological properties. Research has demonstrated that derivatives of this compound exhibit promising activities against various biological targets, including enzymes and receptors implicated in inflammatory diseases, infectious disorders, and cancer. The carboxylic acid group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications.

One of the most compelling aspects of 3-Cyclopropylazetidine-3-carboxylic acid is its potential as a building block for more complex drug molecules. By modifying the substituents on the azetidine ring or introducing additional functional groups, researchers can generate libraries of compounds with diverse biological profiles. This approach is particularly relevant in the context of structure-based drug design, where the three-dimensional structure of the target protein guides the optimization process.

The synthesis of 3-Cyclopropylazetidine-3-carboxylic acid presents unique challenges due to the stability and reactivity of the azetidine ring system. However, advances in synthetic methodologies have made it possible to access this compound in high yields and purity. Techniques such as transition metal-catalyzed reactions and enzymatic transformations have been employed to construct the desired framework efficiently. These synthetic strategies are crucial for enabling further derivatization and application of the compound in drug discovery programs.

Recent studies have highlighted the importance of 3-Cyclopropylazetidine-3-carboxylic acid in developing inhibitors targeting key enzymes involved in disease pathways. For instance, derivatives of this compound have shown inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play critical roles in inflammation. By selectively modulating these enzymes, it may be possible to develop treatments for conditions ranging from arthritis to sepsis.

The potential application of 3-Cyclopropylazetidine-3-carboxylic acid extends beyond anti-inflammatory therapies. Preliminary findings suggest that modifications of this scaffold could lead to compounds with antimicrobial properties, addressing the growing challenge of antibiotic resistance. Additionally, the structural features of this molecule make it a candidate for developing kinase inhibitors, which are widely used in oncology treatments. The ability to fine-tune interactions with ATP-binding sites or other catalytic residues is essential for achieving high selectivity and efficacy.

The role of computational chemistry in optimizing 3-Cyclopropylazetidine-3-carboxylic acid derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential side effects before experimental validation. This approach accelerates the drug discovery process by enabling rapid screening of large libraries of compounds. Furthermore, artificial intelligence (AI)-based tools are being increasingly utilized to identify novel analogs with improved pharmacokinetic profiles.

In conclusion, 3-Cyclopropylazetidine-3-carboxylic acid (CAS No. 1936403-38-1) represents a promising lead compound for pharmaceutical development. Its unique structural features and demonstrated biological activities make it a valuable scaffold for designing next-generation therapeutics. As research continues to uncover new applications and synthetic strategies for this compound, its significance in medicinal chemistry is likely to grow further.